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Compound of Interest

Compound Name: 3-(Dimethylamino)acrylonitrile

Cat. No.: B1336122

For researchers, scientists, and professionals in drug development, precise identification of
chemical compounds is paramount. This document provides a detailed overview of the
alternative names, synonyms, and key identifiers for the chemical compound 3-
(Dimethylamino)acrylonitrile.

While this compound is a valuable building block in organic synthesis, it is important to note
that as a simple organic molecule, it does not possess inherent signaling pathways or complex
biological activities that would necessitate detailed experimental protocols or pathway diagrams
typical for drug candidates.[1] Its utility lies in its chemical reactivity as an intermediate for
creating more complex molecules.[1]

Nomenclature and Synonyms

The compound known as 3-(Dimethylamino)acrylonitrile is referred to by a variety of names
in chemical literature and databases. Understanding these synonyms is crucial for
comprehensive literature searches and accurate compound identification.
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Type

Name

Systematic Name

3-(Dimethylamino)acrylonitrile

IUPAC Name

(E)-3-(dimethylamino)prop-2-enenitrile[2]

Alternative Names

3-(Dimethylamino)-2-propenenitrile[3][4]

3-(dimethylamino)prop-2-enenitrile[5]

3-Dimethylaminoprop-2-enenitrile[3][4]

N,N-Dimethylaminoacrylonitrile[3][4]

B-(Dimethylamino)acrylonitrile[3][4]

Dimethylaminoacrylonitryl[6][7]

Other Synonyms

2-Propenenitrile, 3-(dimethylamino)-[2][3][6][7]

Acrylonitrile, 3-(dimethylamino)-[3][4]

NSC 127942[3][4]

Chemical Identifiers

Unique identifiers are essential for unambiguous identification of chemical substances in

databases and regulatory documents.

Identifier

Value

CAS Registry Number

2407-68-3[1][3][5][6][7]

35520-41-3 (for trans-isomer)[2][8]

EC Number

219-305-7[3]

Molecular Formula

C5H8N2[3][5][6]

Molecular Weight

96.13 g/mol [1][5][8]

INChl Key

ZKKBIZXAEDFPNL-UHFFFAOY SA-N[1][6]

InChl Key (trans-isomer)

ZKKBIZXAEDFPNL-HWKANZROSA-N[2][8]
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Stereoisomerism

It is important to note the existence of stereoisomers for this compound. The trans-isomer,
specifically identified as trans-3-(Dimethylamino)acrylonitrile, has a distinct CAS Registry
Number (35520-41-3).[2][8] The IUPAC name often specifies the stereochemistry as (E)-3-
(dimethylamino)prop-2-enenitrile.[2]

Experimental Data and Protocols

As 3-(Dimethylamino)acrylonitrile is primarily a chemical intermediate, detailed experimental
protocols in the context of drug development (e.g., cell-based assays, animal models) are not
applicable.[1] The available technical data focuses on its chemical synthesis and reactivity.[1]
For instance, it is synthesized through condensation and addition reactions and serves as a
versatile precursor for synthesizing heterocyclic compounds due to the nucleophilic nature of its
dimethylamino group and the reactivity of the acrylonitrile moiety.[1]

Visualization of Chemical Structure

Due to the nature of this topic, which is focused on the nomenclature of a chemical compound,
there are no signaling pathways, experimental workflows, or logical relationships to visualize
using Graphviz. A diagram of a biological pathway would be inappropriate for this subject.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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